Cas no 1805041-88-6 (Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate)
Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate
-
- Inchi: 1S/C12H10ClF2NO2/c1-18-11(17)4-7-2-3-8(12(14)15)10(6-16)9(7)5-13/h2-3,12H,4-5H2,1H3
- InChI Key: SUGFLXVDVATRSD-UHFFFAOYSA-N
- SMILES: ClCC1C(C#N)=C(C(F)F)C=CC=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012600-1g |
Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate |
1805041-88-6 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate
Research Briefing on Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate (CAS: 1805041-88-6) in Chemical Biology and Pharmaceutical Applications
Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate (CAS: 1805041-88-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has shown promise in various applications ranging from medicinal chemistry to agrochemical development. The presence of these functional groups suggests potential reactivity and biological activity, making it a subject of interest for researchers exploring novel therapeutic agents and chemical tools.
Recent studies have focused on the synthesis and optimization of Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate, with particular emphasis on its role as an intermediate in the production of more complex molecules. One notable application is its use in the synthesis of fluorinated compounds, which are increasingly important in drug discovery due to their ability to modulate pharmacokinetic properties such as metabolic stability and membrane permeability. The incorporation of fluorine atoms into drug candidates often enhances their binding affinity and selectivity, making this compound a valuable building block in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate in the development of kinase inhibitors. The compound served as a key intermediate in the synthesis of novel inhibitors targeting specific oncogenic kinases. The study highlighted the compound's reactivity in nucleophilic substitution reactions, which allowed for efficient derivatization and diversification of the molecular scaffold. Preliminary biological assays indicated that the resulting inhibitors exhibited potent activity against target kinases while maintaining favorable selectivity profiles.
Another significant application of this compound has been explored in the field of agrochemicals. Research conducted by a multinational agrochemical company in 2024 revealed that derivatives of Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate demonstrated promising herbicidal activity. The difluoromethyl group was found to enhance the bioavailability and environmental stability of the active ingredients, addressing some of the challenges associated with conventional herbicides. These findings suggest potential for the development of next-generation crop protection agents with improved efficacy and reduced environmental impact.
From a synthetic chemistry perspective, recent advances have focused on optimizing the production process of Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate. A 2024 patent application disclosed an improved synthetic route that significantly increased yield while reducing the generation of byproducts. The new methodology employed catalytic fluorination techniques, representing a more sustainable approach compared to traditional methods that often require stoichiometric amounts of hazardous fluorinating agents. This development has important implications for scaling up production while adhering to green chemistry principles.
Looking forward, the versatility of Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate suggests continued interest from both academic and industrial researchers. Its potential applications extend beyond current uses, with ongoing investigations exploring its utility in materials science and as a precursor for fluorescent probes. As research progresses, further insights into its reactivity and biological activities are expected to emerge, potentially opening new avenues for innovation in chemical biology and pharmaceutical development.
1805041-88-6 (Methyl 2-chloromethyl-3-cyano-4-(difluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)